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Compound of Interest

Compound Name: (R)-Funapide

Cat. No.: B8175959 Get Quote

(R)-Funapide is a small molecule inhibitor of the sodium channels Nav1.7 and Nav1.8,

investigated for its potential as an analgesic.[1][2] As with any research chemical, proper

disposal is crucial to ensure personnel safety and environmental protection. This guide

provides essential information and step-by-step procedures for the safe handling and disposal

of (R)-Funapide in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Funapide is provided below. This

information is essential for a preliminary assessment of its potential hazards, although it does

not replace a comprehensive Safety Data Sheet (SDS).

Property Value

Molecular Formula C₂₂H₁₄F₃NO₅[3]

Molar Mass 429.351 g·mol⁻¹[2]

CAS Number 1259933-15-7 ((R)-Funapide)[1]

Appearance Solid powder

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

1 year[4]
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Disposal Procedures
While a specific Safety Data Sheet (SDS) for (R)-Funapide was not readily available in the

public domain, the following procedures are based on general best practices for the disposal of

research-grade pharmaceuticals and chemicals. Always consult your institution's

Environmental Health and Safety (EHS) department and local regulations for specific disposal

requirements.

1. Unused or Expired (R)-Funapide (Solid Form):

Preferred Method: Hazardous Waste Collection.

Package the original container in a secure secondary container.

Label the container clearly as "Hazardous Waste" and include the chemical name "(R)-
Funapide" and any other identifiers.

Arrange for pickup by your institution's licensed hazardous waste disposal service.

Alternative Method (if permitted by local regulations and EHS):

Do not dispose of down the drain or in regular trash.

Follow guidelines for the disposal of non-RCRA pharmaceutical waste if applicable in your

region.[5]

2. Contaminated Materials (e.g., gloves, weighing paper, pipette tips):

All materials that have come into direct contact with (R)-Funapide should be considered

contaminated.

Collect these materials in a designated, sealed waste bag or container.

Label the container as "Hazardous Waste - (R)-Funapide Contaminated Debris."

Dispose of through your institution's hazardous waste program.

3. (R)-Funapide in Solution (e.g., DMSO):
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Do not dispose of solutions down the drain. Organic solvents like DMSO are not suitable for

sewer disposal.

Collect all solutions containing (R)-Funapide in a designated, sealed, and properly labeled

hazardous waste container.

The label should include the chemical name, solvent, and approximate concentration.

Dispose of the container through your institution's chemical waste program.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of (R)-
Funapide.
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Disposal of (R)-Funapide
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Caption: Workflow for the proper disposal of (R)-Funapide.

General Safety and Handling Precautions
While specific handling precautions would be detailed in an SDS, general good laboratory

practices should be followed:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, when handling (R)-Funapide.

Ventilation: Handle the solid compound and prepare solutions in a well-ventilated area,

preferably a chemical fume hood.

Spill Response: In case of a spill, follow your laboratory's established spill response

procedures for chemical compounds.

Disclaimer: This information is intended as a general guide and does not replace the need for a

formal risk assessment and adherence to institutional and local regulations. Always prioritize

safety and consult with your institution's EHS department for specific guidance on the disposal

of (R)-Funapide and other chemical waste. The development of Funapide was discontinued in

2022.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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